Cas no 2680769-41-7 (tert-butyl N-{7-bromo-1,3oxazolo4,5-bpyridin-2-yl}carbamate)

• Product name: tert-butyl N-{7-bromo-1,3oxazolo4,5-bpyridin-2-yl}carbamate
• CAS No: 2680769-41-7
• MF: C₁₁H₁₂BrN₃O₃
• MW: 314.135281562805
• CID: 5635009
• PubChem ID: 165924998

tert-butyl N-{7-bromo-1,3oxazolo4,5-bpyridin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292747
• 2680769-41-7
• tert-butyl N-{7-bromo-[1,3]oxazolo[4,5-b]pyridin-2-yl}carbamate
• tert-butyl N-{7-bromo-1,3oxazolo4,5-bpyridin-2-yl}carbamate

• Inchi： 1S/C11H12BrN3O3/c1-11(2,3)18-10(16)15-9-14-8-7(17-9)6(12)4-5-13-8/h4-5H,1-3H3,(H,13,14,15,16)
• InChI Key： METWJVVBZJIIKW-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC2=C1OC(=N2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.00620g/mol
• Monoisotopic Mass: 313.00620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-{7-bromo-1,3oxazolo4,5-bpyridin-2-yl}carbamate

tert-butyl N-{7-bromo-1,3oxazolo4,5-bpyridin-2-yl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{7-bromo-1,3oxazolo4,5-bpyridin-2-yl}carbamate (CAS No. 2680769-41-7) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential in drug discovery and advanced material synthesis.

The molecular structure of tert-butyl N-{7-bromo-1,3oxazolo4,5-bpyridin-2-yl}carbamate is characterized by a fused bicyclic system, which includes a pyridine ring and an oxazole moiety. The bromine substituent at position 7 adds to its electronic complexity, making it a versatile building block for further chemical modifications. The tert-butyl group serves as a protecting group for the carbamate functionality, enhancing its stability during synthesis and storage.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have provided deeper insights into its thermal stability, solubility properties, and reactivity under various conditions. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that tert-butyl N-{7-bromo-1,3oxazolo4,5-bpyridin-2-yl}carbamate exhibits excellent thermal stability up to 200°C, making it suitable for high-temperature chemical reactions.

In terms of biological activity, this compound has shown potential as a lead molecule in the development of novel therapeutic agents. Preclinical studies have indicated that it possesses moderate inhibitory activity against certain kinases involved in cancer cell proliferation. Additionally, its ability to modulate ion channels has opened avenues for research in neurodegenerative diseases.

The synthesis of tert-butyl N-{7-bromo-1,3oxazolo4,5-bpyridin-2-yl}carbamate involves a multi-step process that includes nucleophilic aromatic substitution and carbamate formation. Researchers have optimized these steps to achieve high yields and purity levels. For example, the use of polar aprotic solvents like dimethylformamide (DMF) has been shown to significantly enhance reaction efficiency.

From an industrial perspective, the demand for tert-butyl N-{7-bromo-1,3oxazolo4,5-bpyridin-2-yl}carbamate is driven by its role as an intermediate in the production of advanced materials such as high-performance polymers and optoelectronic devices. Its unique electronic properties make it an ideal candidate for applications in organic light-emitting diodes (OLEDs) and flexible electronics.

Looking ahead, ongoing research aims to explore the full potential of tert-butyl N-{7-bromo-1,3oxazolo4,5-bpyridin-2-yl}carbamate in diverse fields such as nanotechnology and green chemistry. Collaborative efforts between academic institutions and industry leaders are expected to unlock new opportunities for its commercialization.

In conclusion, tert-butyl N-{7-bromo-1,3oxazolo4,5-bpyridin-2-yliycarbamate (CAS No. 2680769417) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure and promising properties position it as a key player in future advancements in medicinal chemistry and materials science.